ethyl [1,6,7-trimethyl-3-(3-methylbutyl)-2,4-dioxo-1,2,3,4-tetrahydro-8H-imidazo[2,1-f]purin-8-yl]acetate

• IUPAC Name: ethyl 2-[4,7,8-trimethyl-2-(3-methylbutyl)-1,3-dioxopurino[7,8-a]imidazol-6-yl]acetate
• InChI: InChI=1S/C19H27N5O4/c1-7-28-14(25)10-23-12(4)13(5)24-15-16(20-18(23)24)21(6)19(27)22(17(15)26)9-8-11(2)3/h11H,7-10H2,1-6H3
• InChI Key: NRMULULTANNVQK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=C(N2C1=NC3=C2C(=O)N(C(=O)N3C)CCC(C)C)C)C
• Molecular Formula: C19H27N5O4
• Molecular Weight: 389.4 g/mol

Description

Synthesis Analysis

• The synthesis of related imidazole derivatives, including those with ethyl groups, has been explored in various studies. For example, Banerjee et al. (2013) described the ethylation of imidazole-4-acetate methyl ester to yield different imidazole derivatives, showing the versatility in synthesizing such compounds (Banerjee et al., 2013).

Molecular Structure Analysis

• The molecular structure of imidazole derivatives, including their geometry and electronic transitions, has been examined. In the study by Banerjee et al. (2013), the structure of copper(II) complexes with imidazole acetate was detailed, highlighting the significance of molecular structure in understanding these compounds' properties (Banerjee et al., 2013).

Chemical Reactions and Properties

• The reactivity of imidazole derivatives in various chemical reactions has been a subject of research. For instance, Mohareb et al. (2018) investigated the use of ethyl 2-(1H-benzo[d]imidazol-2-yl)acetate in synthesizing different heterocyclic compounds, indicating the diverse chemical reactions these molecules can undergo (Mohareb & Gamaan, 2018).

Physical Properties Analysis

• Studies have explored the physical properties of imidazole derivatives. In Banerjee et al. (2013), the study provides insights into the physical properties like solvate formation and hydrogen bonding networks, which are crucial for understanding the behavior of these compounds (Banerjee et al., 2013).

Chemical Properties Analysis

• The chemical properties, such as reactivity and stability of imidazole derivatives, have been extensively researched. Mohareb et al. (2018) showed how ethyl 2-(1H-benzo[d]imidazol-2-yl)acetate can be reacted with various reagents to form different derivatives, demonstrating the chemical versatility of these compounds (Mohareb & Gamaan, 2018).